Cas no 70335-40-9 (2-bromo-4-(chloromethyl)-1,3,5-trimethylbenzene)

• Product Name: 2-bromo-4-(chloromethyl)-1,3,5-trimethylbenzene
• CAS No: 70335-40-9
• MF: C₁₀H₁₂BrCl
• MW: 247.559281349182
• CID: 975001
• PubChem ID: 261848
• Update Time: 2025-04-19

2-bromo-4-(chloromethyl)-1,3,5-trimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-(chloromethyl)-1,3,5-trimethylbenzene
• 70335-40-9
• NSC-94822
• EN300-366280
• DTXSID90294158
• NCIOpen2_006130
• NSC94822
• DS-003935
• G70378
• 2-bromo-4-(chloromethyl)-1,3,5-trimethyl-benzene

• Inchi： 1S/C10H12BrCl/c1-6-4-7(2)10(11)8(3)9(6)5-12/h4H,5H2,1-3H3
• InChI Key： LSEDHNDZISRJSQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=C(C)C(CCl)=C1C

Computed Properties

• Exact Mass: 245.98116
• Monoisotopic Mass: 245.98109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0